Cas no 1557623-14-9 (2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid)

• Product Name: 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid
• CAS No: 1557623-14-9
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5758009
• PubChem ID: 83885075
• Update Time: 2023-12-26

2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid
• EN300-1738037
• 1557623-14-9
• 2-methyl-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid

• Inchi： 1S/C11H18N2O2/c1-8(2)7-13-10(4-5-12-13)6-9(3)11(14)15/h4-5,8-9H,6-7H2,1-3H3,(H,14,15)
• InChI Key： RZQASNWSHIPLKW-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CC=NN1CC(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų